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Compound of Interest

4-Mercaptoquinoline-8-sulfonic
Compound Name: _
acid

cat. No.: B12875306

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the available spectroscopic information for 4-
Mercaptoquinoline-8-sulfonic acid. Due to the limited publicly accessible data for this
specific compound, this document also includes spectroscopic data for closely related
analogues to serve as a valuable comparative reference.

Physicochemical Properties of 4-Mercaptoquinoline-
8-sulfonic acid

While detailed spectroscopic data for 4-Mercaptoquinoline-8-sulfonic acid is scarce, its
fundamental properties have been identified.

Property Value Source
CAS Number 71330-94-4 [1]
Molecular Formula CoH7NO3S2 [1]
Molecular Weight 241.29 g/mol [2]

Spectroscopic Data of Related Compounds
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To provide a useful frame of reference, the following tables summarize the spectroscopic data

for structurally similar compounds: 8-Mercaptoquinoline-5-sulfonic acid, 8-Hydroxyquinoline-5-

sulfonic acid, and 8-Quinolinesulfonic acid.

Spectroscopic Data

Molecular Formula CoH7NOsS:2
Molecular Weight 241.29
CAS Number 5825-36-5[2]

_ Thermal and spectrophotometric studies have
UV-Vis

been conducted.[3]

IR No specific data found.
NMR No specific data found.

Mass Spectrometry

No specific data found.

Spectroscopic Data

Molecular Formula

CoH7NO4S

Molecular Weight 225.22 g/mol [4]

CAS Number 84-88-8[4]

UV-Vis Absorbance peak at 243 nm.[5]
IR (FTIR) Technique: KBr-Pellet.[4]

1H NMR Instrument: Varian CFT-20.[4][6]

Mass Spectrometry (GC-MS)

Top Peak (m/z): 145, 2nd Highest (m/z): 117,
3rd Highest (m/z): 89.[4]

8-Quinolinesulfonic acid
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Spectroscopic Data

Molecular Formula CoH7NOsS

Molecular Weight 209.22 g/mol [7]

CAS Number 85-48-3[7]

UV-Vis No specific data found.

IR No specific data found.

1H NMR Instrument: Varian A-60.[7]
Mass Spectrometry No specific data found.

Experimental Protocols

Detailed experimental protocols for the spectroscopic analysis of 4-Mercaptoquinoline-8-
sulfonic acid are not readily available. However, the synthesis of the related compound, 8-
mercaptoquinoline, provides insight into the general methodologies that could be adapted.

Synthesis of 8-Mercaptoquinoline
A reported synthesis involves the reduction of quinoline-8-sulfonyl chloride.[8]

o Preparation of Quinoline-8-sulfonyl Chloride: A mixture of quinoline-8-sulfonic acid (20 g) and
phosphorus pentachloride (25 g) is ground together and heated under reflux for 3 hours at
130°C.[8] The resulting product is poured onto crushed ice, neutralized with sodium
bicarbonate, and extracted with ether.[8] The ether extract is then decolorized and filtered to
yield the sulfonyl chloride.[8]

e Reduction to 8-Mercaptoquinoline: The quinoline-8-sulfonyl chloride is dissolved in
anhydrous ether and treated with lithium aluminum hydride.[8] The resulting complex is
decomposed by the addition of water, and the inorganic material is removed by filtration.[8]
The final product, 8-mercaptoquinoline, is obtained after evaporation of the solvent and
purification.[8]

Workflow for Spectroscopic Analysis
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The following diagram illustrates a general workflow for the spectroscopic characterization of a
novel chemical compound like 4-Mercaptoquinoline-8-sulfonic acid.

Compound Synthesis & Purification
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Caption: General workflow for the synthesis, purification, and spectroscopic analysis of a

chemical compound.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b12875306?utm_src=pdf-body
https://www.benchchem.com/product/b12875306?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12875306?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

This guide highlights the current state of knowledge regarding the spectroscopic properties of
4-Mercaptoquinoline-8-sulfonic acid. Further research is required to fully characterize this
compound. The provided data on related molecules offers a solid foundation for such future
investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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